molecular formula C10H18Cl2N4O B13187328 5-Methyl-3-{octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-1,2,4-oxadiazole dihydrochloride

5-Methyl-3-{octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-1,2,4-oxadiazole dihydrochloride

Cat. No.: B13187328
M. Wt: 281.18 g/mol
InChI Key: PFRSAXMROYLYEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical Structure and Nomenclature The compound 5-methyl-3-{octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-1,2,4-oxadiazole dihydrochloride is a bicyclic heterocyclic molecule featuring:

  • A 1,2,4-oxadiazole core (a five-membered ring with two nitrogen and one oxygen atom).
  • A 5-methyl substituent on the oxadiazole ring.
  • A octahydropyrrolo[3,4-c]pyrrole moiety (a fused bicyclic amine system) attached via a methylene (-CH2-) linker at position 3 of the oxadiazole.
  • Two hydrochloride counterions, enhancing solubility and stability in aqueous media .

Properties

Molecular Formula

C10H18Cl2N4O

Molecular Weight

281.18 g/mol

IUPAC Name

3-(2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrol-5-ylmethyl)-5-methyl-1,2,4-oxadiazole;dihydrochloride

InChI

InChI=1S/C10H16N4O.2ClH/c1-7-12-10(13-15-7)6-14-4-8-2-11-3-9(8)5-14;;/h8-9,11H,2-6H2,1H3;2*1H

InChI Key

PFRSAXMROYLYEZ-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=NO1)CN2CC3CNCC3C2.Cl.Cl

Origin of Product

United States

Biological Activity

5-Methyl-3-{octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-1,2,4-oxadiazole dihydrochloride is a complex organic compound notable for its unique structural features that integrate a pyrrolo[3,4-c]pyrrole core with an oxadiazole ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including anti-inflammatory and anticancer properties.

Structural Characteristics

The chemical structure of the compound can be represented as follows:

C10H18Cl2N4O\text{C}_{10}\text{H}_{18}\text{Cl}_2\text{N}_4\text{O}

This structure is characterized by:

  • Oxadiazole Ring : Known for enhancing the stability and reactivity of organic compounds.
  • Pyrrolo[3,4-c]pyrrole Core : Imparts unique chemical properties and potential interactions with biological targets.

The biological activity of 5-Methyl-3-{octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-1,2,4-oxadiazole dihydrochloride is hypothesized to involve interactions with specific molecular targets such as enzymes and receptors. Preliminary studies suggest that similar compounds exhibit diverse pharmacological effects.

Pharmacological Effects

Research indicates that compounds with structural similarities to this oxadiazole derivative show:

  • Anticancer Activity : Compounds in this class have been reported to inhibit cancer cell proliferation.
  • Anti-inflammatory Properties : The modulation of inflammatory pathways has been noted in related studies.
  • Antimicrobial Activity : Some derivatives have demonstrated efficacy against various bacterial strains.

Antimicrobial Activity

A study evaluated the antibacterial activity of pyrrole-ligated 1,3,4-oxadiazoles against Gram-positive and Gram-negative bacteria. The findings highlighted that certain structural modifications led to significant improvements in antimicrobial efficacy:

CompoundMIC (μg/mL)Bacterial Strain
5f-1< 2Acinetobacter baumannii
6128Staphylococcus aureus
5512Escherichia coli

These results indicate that the oxadiazole moiety can enhance antibacterial activity when appropriately substituted .

Anticancer Studies

In vitro studies have shown that derivatives of oxadiazoles can induce apoptosis in cancer cell lines. For instance, treatment with certain oxadiazole compounds resulted in increased levels of pro-apoptotic factors and decreased mitochondrial membrane potential in K562 cells (a leukemia cell line). This suggests a mechanism where these compounds may trigger apoptotic pathways through mitochondrial dysfunction .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The oxadiazole ring undergoes nucleophilic attacks at the C-3 and C-5 positions due to electron-deficient characteristics. Key observations include:

Reaction TypeConditionsProducts/OutcomesReferences
HydrolysisAcidic (HCl, H<sub>2</sub>O, reflux)Cleavage to form hydrazide derivatives
Thiol substitutionNaSH, ethanol, 70°CReplacement of methyl group with –SH

For example, hydrolysis in dilute hydrochloric acid yields a hydrazide intermediate, which can further react with acyl chlorides to form new amide linkages. The methyl group at C-5 is susceptible to substitution with nucleophiles like thiols under basic conditions .

Cycloaddition Reactions

The 1,2,4-oxadiazole moiety participates in [3+2] cycloadditions with nitrile oxides or alkynes:

ReactantCatalyst/MediumProductYield
Phenylnitrile oxidePtCl<sub>4</sub>, DCM, RT3,5-Disubstituted oxadiazoles45–60%
Acetylene derivativesMicrowave, 120°CFused bicyclic compounds55–70%

These reactions exploit the oxadiazole’s dipole characteristics, enabling the formation of complex heterocyclic systems . Microwave-assisted methods enhance reaction efficiency compared to traditional thermal approaches.

Ring-Opening and Rearrangements

Under strongly basic or reducing conditions, the oxadiazole ring undergoes cleavage:

ConditionReagentsMajor Products
Basic hydrolysisNaOH (aq), 100°CAmidoxime derivatives
ReductionLiAlH<sub>4</sub>, THF, 0°CPyrrolidine-amide hybrids

The dihydrochloride form enhances solubility in polar solvents, facilitating these transformations . Ring-opening products often retain the octahydropyrrolo[3,4-c]pyrrole moiety, which can undergo further functionalization .

Functionalization of the Pyrrolo-Pyrrole System

The octahydropyrrolo[3,4-c]pyrrole component reacts via:

  • N-Alkylation : Reacts with alkyl halides (e.g., methyl iodide) in DMF to form quaternary ammonium salts .

  • Sulfonylation : Treatment with arylsulfonyl chlorides (e.g., benzofuran-5-sulfonyl chloride) produces sulfonamide derivatives .

ReactionReagentKey Intermediate
N-AlkylationCH<sub>3</sub>I, K<sub>2</sub>CO<sub>3</sub>Quaternary ammonium salts
SulfonylationArSO<sub>2</sub>Cl, Et<sub>3</sub>NBiologically active sulfonamides

These modifications enhance the compound’s interaction with biological targets, as evidenced by patent data on PKR-activating derivatives .

Stability and Decomposition

The compound exhibits limited thermal stability:

ConditionObservationMechanism
>200°CExothermic decompositionRing fragmentation to CO<sub>2</sub>, NH<sub>3</sub>
UV exposure (254 nm)Oxadiazole ring isomerizationFormation of 1,3,4-oxadiazole

Decomposition pathways are critical for storage and handling protocols .

Comparison with Similar Compounds

IUPAC Names

  • Systematic name : 5-methyl-3-{octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-1,2,4-oxadiazole dihydrochloride.
  • Traditional name : 3-{hexahydro-1H-pyrrolo[3,4-c]pyrrol-2-ylmethyl}-5-methyl-1,2,4-oxadiazole dihydrochloride .

Key Properties

  • Molecular formula : Estimated as C₁₀H₁₇N₄O·2HCl (derived from structural analysis).
  • Molecular weight : ~282.1 g/mol (calculated).
  • Solubility : High aqueous solubility due to the dihydrochloride salt form, making it suitable for pharmacological applications .

Comparison with Structurally Similar Compounds

Methyl 2-Cyclopropylmethyl-5-methyloxazole-4-carboxylate (7f)

Source : Synthesis and pharmacological evaluation of pyrrole derivatives (2021) .

Parameter 5-Methyl-3-{octahydropyrrolo…} Dihydrochloride Compound 7f
Core structure 1,2,4-Oxadiazole Oxazole
Substituents Bicyclic pyrrolo-pyrrole, methyl Cyclopropylmethyl, methyl, ester
Solubility High (dihydrochloride salt) Moderate (ester group increases lipophilicity)
Synthetic Route Likely involves cyclization of nitrile precursors Acid chloride coupling with amines
Biological Activity Undisclosed (inferred CNS targeting) Evaluated for anticonvulsant activity

Key Differences :

  • The bicyclic amine in the target compound may enhance blood-brain barrier penetration compared to 7f’s cyclopropylmethyl group .

Ethyl 5-(3-Aminophenyl)-1-(3-Cyano-4-Methyl-5-Phenylpyrrol-2-yl)-2-Methylpyrrole-3-Carboxylate (7c)

Source : Heterocyclic synthesis study (2000) .

Parameter 5-Methyl-3-{octahydropyrrolo…} Dihydrochloride Compound 7c
Core structure Monocyclic oxadiazole Bis-pyrrole system
Substituents Bicyclic amine, methyl Cyano, phenyl, ester, aminophenyl
Molecular Weight ~282.1 g/mol 362.4 g/mol (C₂₁H₂₂N₄O₂)
Functional Groups Amine (protonated), oxadiazole Ester, cyano, primary amine
Analytical Data N/A MS: m/z 362 (M⁺); C, H, N concordant

Key Differences :

  • Compound 7c’s bis-pyrrole structure and aromatic substituents (phenyl, aminophenyl) suggest applications in optoelectronics or as kinase inhibitors, whereas the target compound’s compact bicyclic amine may favor neurological targets.
  • The dihydrochloride salt in the target compound improves bioavailability over 7c’s neutral, lipophilic ester .

Structural and Functional Analysis

Impact of Bicyclic Amine vs. Linear Chains

  • The octahydropyrrolo[3,4-c]pyrrole moiety in the target compound introduces conformational rigidity, which may reduce off-target interactions compared to flexible chains (e.g., cyclopropylmethyl in 7f).
  • Protonation of the amine in the dihydrochloride form enhances water solubility, critical for intravenous administration .

Oxadiazole vs. Oxazole/Pyrrole Cores

  • 1,2,4-Oxadiazole : Electron-deficient, resistant to metabolic oxidation.
  • Oxazole (7f) : Less electron-deficient, prone to ring-opening under acidic conditions.
  • Pyrrole (7c) : Aromatic and planar, ideal for π-π stacking but metabolically unstable .

Q & A

Q. What are the common synthetic routes for preparing 5-methyl-1,2,4-oxadiazole derivatives with pyrrolidine substituents?

  • Methodological Answer : Synthesis typically involves cyclocondensation of amidoximes with carboxylic acid derivatives. For example, substituted pyrrolidine moieties can be introduced via alkylation or reductive amination. In related syntheses (e.g., ethyl 5-(3-aminophenyl)-1-(3-cyano-pyrrol-2-yl)-2-methylpyrrole-3-carboxylate), NaBH₄ and CBr₄ are used for reduction and bromination steps, followed by coupling reactions in THF or DCM . Key intermediates like methyl 2-amino-3-oxobutanoate hydrochloride are purified via silica gel chromatography (hexane/EtOAc gradients).

Q. How can NMR spectroscopy be optimized for structural elucidation of this compound?

  • Methodological Answer : ¹H and ¹³C NMR in deuterated solvents (e.g., CDCl₃ or DMSO-d₆) are critical. For example, ¹H-NMR signals for methyl groups in oxadiazole derivatives appear at δ 2.3–2.5 ppm, while pyrrolidine protons resonate between δ 1.5–3.0 ppm. Integration ratios (e.g., 3:1 for methyl groups) and coupling constants (e.g., J = 6–8 Hz for adjacent pyrrolidine protons) aid in confirming substituent positions. Compare experimental data with literature values (e.g., δ 128.07 ppm for aromatic carbons in related compounds ).

Q. What computational tools are suitable for analyzing the electronic properties of this compound?

  • Methodological Answer : Software like Multiwfn enables wavefunction analysis (e.g., electrostatic potential maps, electron localization functions). Use DFT calculations (B3LYP/6-31G*) to model charge distribution and HOMO-LUMO gaps. Multiwfn’s topology analysis can identify electron density critical points in the oxadiazole ring, aiding in reactivity predictions .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yields of the dihydrochloride salt?

  • Methodological Answer :
  • Solvent Selection : Polar aprotic solvents (e.g., DMSO) enhance solubility of intermediates at elevated temperatures (110°C) .
  • Acidification : Use HCl gas in anhydrous Et₂O for salt formation, monitored by pH titration to ensure stoichiometric protonation.
  • Purification : Recrystallization from ethanol/water (7:3 v/v) removes unreacted starting materials. Reported yields for analogous compounds reach 77–98% under optimized conditions .

Q. What strategies resolve contradictions in spectroscopic data for oxadiazole-pyrrolidine hybrids?

  • Methodological Answer :
  • 2D NMR : HSQC and HMBC correlations distinguish overlapping signals (e.g., differentiating oxadiazole C-3 from pyrrolidine C-2).
  • Mass Spectrometry : HRMS (e.g., m/z 362 [M⁺] for C₂₁H₂₂N₄O₂) confirms molecular formulas, while fragmentation patterns validate substitution patterns .
  • Computational Validation : Compare experimental IR stretches (e.g., 1680 cm⁻¹ for C=N) with DFT-simulated spectra .

Q. How can structure-activity relationships (SAR) be explored for this compound’s biological activity?

  • Methodological Answer :
  • Substituent Variation : Synthesize analogs with modified pyrrolidine substituents (e.g., methyl vs. ethyl groups) and test antibacterial activity via MIC assays .
  • Docking Studies : Use AutoDock Vina to model interactions with target proteins (e.g., bacterial enzymes). Focus on oxadiazole’s electron-deficient ring for hydrogen bonding with active sites.
  • Data Table :
AnalogSubstituentMIC (µg/mL)LogP
1aMethyl0.52.1
1bEthyl1.22.8
1cIsobutyl2.53.5
Example data from oxadiazole derivatives with antibacterial activity

Methodological Notes

  • Synthesis : Prioritize anhydrous conditions and inert atmospheres (N₂/Ar) to prevent hydrolysis of sensitive intermediates .
  • Characterization : Cross-validate NMR assignments with DEPT-135 and COSY experiments to resolve stereochemical ambiguities .
  • Computational Analysis : Multiwfn’s "Density of States" module predicts electronic transitions relevant to photophysical studies .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.